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Compound of Interest

Compound Name: 8-Br-7-CH-cADPR

Cat. No.: B15615628

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the proper dissolution and storage of 8-
Bromo-7-deaza-cyclic adenosine diphosphate ribose (8-Br-7-CH-cADPR), a potent antagonist
of the second messenger cyclic ADP-ribose (CADPR). Adherence to this protocol is crucial for
maintaining the compound's stability and ensuring the reproducibility of experimental results.

Introduction

8-Br-7-CH-cADPR is a membrane-permeant and hydrolysis-resistant analog of cADPR.[1][2][3]
As a powerful antagonist, it is an invaluable tool for investigating cCADPR-mediated calcium
signaling pathways.[4] This compound has been shown to inhibit calcium elevation and is
implicated in the modulation of ryanodine receptors (RyR) and transient receptor potential
melastatin 2 (TRPM2) channels.[2][4][5] Proper handling and storage are paramount to
preserving its antagonistic activity.

Data Presentation

The following table summarizes the key quantitative data for 8-Br-7-CH-cADPR.
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Property

Value

Citations

Solubility in Water

> 50 mM

[1]

Purity

Typically > 97% (HPLC)

[1]

Form

Lyophilized solid (often as a

sodium salt)

[1]

Long-term Storage

-80°C (recommended)

[1]

Short-term Storage

-20°C (necessary)

[1]

Stability (Lyophilized)

> 2 years at -80°C

[6]

Shipping Condition

Dry ice

[1](6]

Experimental Protocols
Protocol for Dissolving 8-Br-7-CH-cADPR

This protocol outlines the steps for preparing a stock solution of 8-Br-7-CH-cADPR.

Materials:

Vortex mixer

Procedure:

Tabletop centrifuge

Vial of lyophilized 8-Br-7-CH-cADPR

Sterile, polypropylene microcentrifuge tubes

Sterile, nuclease-free water or a suitable buffer (e.g., 20 mM HEPES, pH 7.2)[7]

» Pre-centrifugation: Before opening, briefly centrifuge the vial of lyophilized 8-Br-7-CH-

cADPR to ensure all the powder is at the bottom of the tube.[1]
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e Solvent Addition: Carefully open the vial and add the desired volume of sterile, nuclease-free
water or buffer to achieve the target concentration. Given its solubility of over 50 mM,
preparing a high-concentration stock solution (e.g., 10-50 mM) is feasible.[1]

» Dissolution: To ensure complete dissolution, rinse the walls of the vial with the solvent.[1]
Close the vial and vortex thoroughly. An ultrasonic bath can also be used to aid dissolution.

[1]

 Verification: Ensure that no particulate matter is visible. The solution should be clear.

Protocol for Storing 8-Br-7-CH-cADPR

Proper storage is critical to maintain the integrity of 8-Br-7-CH-cADPR.

Lyophilized Powder:

e Long-term: Store the unopened vial at -80°C for maximum stability (= 2 years).[1][6]
e Short-term: If a -80°C freezer is unavailable, store at -20°C.[1]

Aqueous Stock Solution:

 Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes.[1][7]

o Storage Temperature:
o Long-term: For extended storage, store the aliquots at -80°C.
o Short-term: For frequent use, aliquots can be stored at -20°C.

» Light Sensitivity: While not explicitly stated for this specific analog, it is good practice to
protect solutions of nucleotide analogs from light by storing them in amber tubes or a dark
container.

Mandatory Visualizations
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Experimental Workflow

The following diagram illustrates the recommended workflow for preparing and storing 8-Br-7-

CH-cADPR solutions.
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Caption: Workflow for preparing and storing 8-Br-7-CH-cADPR stock solutions.

Signaling Pathway

This diagram illustrates the mechanism of action of 8-Br-7-CH-cADPR in antagonizing cCADPR-
mediated calcium signaling.

8-Br-7-CH-cADPR

Antagonism

Actiyates Activates
Plasma Membrane E&doplasmic Reticulum
(TRPMZ ChanneD< (Ryanodine Receptor (RyR))
\J y

Caz* Influx > Caz* Release>
1 Intracellular [Ca2*]

Click to download full resolution via product page

Caption: 8-Br-7-CH-cADPR antagonizes cADPR, inhibiting Ca?* release and influx.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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